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Compound of Interest

Compound Name: N-(2-Oxoethyl)phthalimide

Cat. No.: B017646 Get Quote

CAS Number: 2913-97-5 Molecular Formula: C₁₀H₇NO₃ Molecular Weight: 189.17 g/mol

This technical guide provides an in-depth overview of N-(2-Oxoethyl)phthalimide, a valuable

intermediate in organic and medicinal chemistry. Tailored for researchers, scientists, and drug

development professionals, this document outlines the compound's physicochemical

properties, synthesis, and applications, with a focus on its utility in the development of novel

therapeutics.

Physicochemical and Spectroscopic Data
N-(2-Oxoethyl)phthalimide is a white to off-white solid, utilized as a key building block in the

synthesis of a variety of heterocyclic compounds and as a precursor in the Gabriel synthesis of

primary amines.[1] Its physical and chemical properties are summarized below.
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Property Value Reference(s)

Melting Point 116-118 °C

Boiling Point 324.3 ± 25.0 °C (Predicted)

Density 1.376 ± 0.06 g/cm³ (Predicted)

Solubility

Chloroform (Slightly, Heated,

Sonicated), Ethyl Acetate

(Slightly)

Appearance White to off-white powder [1]

Spectroscopic Data:

¹H NMR (CDCl₃): δ 9.66 (s, 1H, -CHO), 7.90-7.84 (m, 2H, Ar-H), 7.78-7.73 (m, 2H, Ar-H),

4.56 (s, 2H, -CH₂-)[1]

Infrared (IR) Spectroscopy (Predicted): The IR spectrum is expected to show characteristic

absorption bands for the phthalimide carbonyl groups (around 1700-1770 cm⁻¹), the

aldehyde carbonyl group (around 1720-1740 cm⁻¹), and C-H stretching of the aromatic ring

and the aldehyde.

Mass Spectrometry (MS) (Predicted): The mass spectrum is expected to show a molecular

ion peak [M]⁺ at m/z 189, corresponding to the molecular weight of the compound.

Synthesis and Purification
A common and efficient method for the synthesis of N-(2-Oxoethyl)phthalimide is the acidic

hydrolysis of its precursor, N-(2,2-diethoxyethyl)phthalimide (also known as

phthalimidoacetaldehyde diethyl acetal).

Experimental Protocol: Synthesis via Hydrolysis of
Diethyl Acetal
Materials:

N-(2,2-diethoxyethyl)phthalimide
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1N Hydrochloric Acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated saline solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Hydrolysis: Dissolve N-(2,2-diethoxyethyl)phthalimide in 1N aqueous HCl. Reflux the mixture

with stirring for 1 hour. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Extraction: After cooling to room temperature, extract the reaction mixture with

dichloromethane (e.g., 2 x 100 mL).

Washing: Wash the combined organic layers with a saturated saline solution (100 mL).

Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Solvent Removal: Filter the drying agent and remove the solvent by distillation under

reduced pressure to yield N-(2-Oxoethyl)phthalimide. A yield of up to 99% has been

reported for a similar procedure.[1]

Purification
The crude N-(2-Oxoethyl)phthalimide can be purified by recrystallization from a suitable

solvent system, such as ethanol/water.
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Synthesis of N-(2-Oxoethyl)phthalimide
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Caption: Workflow for the synthesis and purification of N-(2-Oxoethyl)phthalimide.
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Applications in Research and Drug Development
N-(2-Oxoethyl)phthalimide is a versatile reagent in organic synthesis, primarily serving as a

precursor for various nitrogen-containing heterocycles and as a key component in the Gabriel

synthesis of primary amines. The phthalimide group acts as a masked form of a primary amine,

which can be deprotected under specific conditions.

Gabriel Synthesis of Primary Amines
The Gabriel synthesis is a robust method for preparing primary amines from alkyl halides,

avoiding the over-alkylation that can occur with direct amination. N-(2-Oxoethyl)phthalimide
can be utilized in a modified Gabriel synthesis to introduce a protected aminoacetaldehyde

moiety. The aldehyde functionality can then be further reacted before the deprotection of the

amine.

General Scheme of the Gabriel Synthesis

Phthalimide

Phthalimide Anion

Deprotonation

Base (e.g., KOH)

N-Alkylphthalimide

SN2 Reaction

Alkyl Halide (R-X)

Primary Amine (R-NH₂)

Hydrazinolysis

Phthalhydrazide (byproduct)

Hydrazine (N₂H₄)
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Caption: The Gabriel synthesis pathway for primary amine formation.

Synthesis of Bioactive Molecules
Phthalimide derivatives are known to exhibit a wide range of biological activities, including anti-

inflammatory, antimicrobial, and antiviral properties. N-(2-Oxoethyl)phthalimide serves as a

valuable starting material for the synthesis of more complex molecules with potential

therapeutic applications. The aldehyde group is particularly reactive and can participate in

various carbon-carbon and carbon-nitrogen bond-forming reactions, allowing for the

construction of diverse molecular scaffolds. While a specific signaling pathway for N-(2-
Oxoethyl)phthalimide is not well-documented, its derivatives are often designed to interact

with biological targets such as enzymes or receptors.
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Role of Phthalimide Derivatives in Drug Discovery
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Caption: General workflow for developing bioactive phthalimide derivatives.

Safety and Handling
N-(2-Oxoethyl)phthalimide should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier. Store in a cool, dry place under an inert atmosphere. Some suppliers recommend

storage in a freezer at -20°C.
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This technical guide is intended for informational purposes only and should be used in

conjunction with established laboratory safety practices and a thorough review of the current

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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